Cas no 462066-81-5 (4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid)

• Product Name: 4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid
• CAS No: 462066-81-5
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• CID: 2128292
• Update Time: 2025-06-15

4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid Chemical and Physical Properties

Names and Identifiers

• [4-Ethyl-5-(4-hydroxyphenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid
• ([4-ETHYL-5-(4-HYDROXYPHENYL)-4H-1,2,4-TRIAZOL-3-YL] SULFANYL) ACETIC ACID
• 4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid

• Inchi： 1S/C12H13N3O3S/c1-2-15-11(8-3-5-9(16)6-4-8)13-14-12(15)19-7-10(17)18/h3-6,16H,2,7H2,1H3,(H,17,18)
• InChI Key： JPHLVCJUPFHPGB-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C2C=CC(=CC=2)O)N1CC

4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid

Chemical Profile of 4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid (CAS No. 462066-81-5)

4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid, identified by its CAS number 462066-81-5, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the triazole sulfonamide class, characterized by a fused heterocyclic system that includes a triazole ring linked to a sulfonamide moiety. The presence of an ethyl group at the 4-position and a 4-hydroxyphenyl group at the 5-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The chemical structure of this compound encompasses several key functional groups that contribute to its potential biological activity. The triazole ring is known for its stability and ability to interact with biological targets, while the sulfonamide group often serves as a pharmacophore in drug design due to its ability to form hydrogen bonds and interact with proteins. The 4-hydroxyphenyl substituent adds another layer of complexity, as hydroxyl groups are frequently involved in molecular recognition processes within biological systems.

In recent years, there has been growing interest in the development of novel compounds with triazole scaffolds due to their broad spectrum of biological activities. Studies have demonstrated that triazole derivatives exhibit properties such as antifungal, antiviral, and anticancer effects. The specific arrangement of functional groups in 4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid may contribute to its unique pharmacological profile, making it a valuable asset in the search for new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The hydroxyphenyl moiety is particularly noteworthy, as phenolic compounds are known for their antioxidant and anti-inflammatory properties. When combined with the sulfonamide and triazole components, this structure may offer synergistic effects that enhance biological activity. This has led researchers to explore its potential in various disease models, including those involving oxidative stress and inflammation.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds like 4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid. Molecular docking studies have shown that this compound can interact with several protein targets relevant to human health. For instance, preliminary simulations suggest that it may bind to enzymes involved in metabolic pathways or receptors associated with neurological disorders. These findings underscore the importance of structural diversity in drug discovery and highlight the potential of this compound as a lead molecule.

The synthesis of 4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating such complex transformations. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic catalysis have been employed to construct the desired framework efficiently.

In terms of biological evaluation, initial studies have provided promising insights into the pharmacological properties of this compound. In vitro assays have indicated that it may exhibit inhibitory activity against certain enzymes or receptors. While these findings are preliminary and require further validation through more extensive testing, they serve as a strong foundation for future research. The combination of structural features suggests that this compound could modulate multiple pathways simultaneously, potentially leading to enhanced therapeutic efficacy.

The role of sulfonamide derivatives in medicinal chemistry cannot be overstated. Sulfonamides are well-documented pharmacophores with a wide range of applications across different therapeutic areas. Their ability to interact with biological targets through hydrogen bonding makes them particularly useful in designing drugs with high specificity and affinity. In the case of 4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid, the sulfonamide group is strategically positioned within the molecule to maximize its interaction with potential targets.

The hydroxyphenyl substituent also plays a crucial role in determining the overall properties of this compound. Hydroxyl groups are known for their ability to participate in hydrogen bonding networks within biological systems, which can enhance binding affinity and selectivity. Additionally, phenolic compounds often exhibit antioxidant properties due to their ability to scavenge free radicals. This dual functionality makes 4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid an intriguing candidate for further exploration.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-Ethyl-5-(4-hydroxyphenyl)-4H-1,2,4triazol-3-ylsulfanyl-aceticacid will play an increasingly important role in drug development pipelines. The integration of computational methods with experimental techniques has accelerated the discovery process significantly over recent years. This synergy between computational modeling and wet-lab experimentation allows researchers to rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Further studies are needed to fully elucidate its mechanism(s) of action and assess its safety profile before moving into clinical trials or therapeutic applications. However, preliminary data suggest that it may offer significant advantages over existing treatments due to its multifunctional nature.

In conclusion, 462066- 81- 5 represents an exciting advancement in medicinal chemistry with substantial potential for future applications. Its complex structure, featuring multiple functional groups, positions it as a valuable asset in ongoing efforts toward discovering novel therapeutics. As research progresses, additional insights into its pharmacological properties will continue to emerge, further solidifying its importance within this field.